Cas no 415951-02-9 (Ethanol, 2-[(4-ethylcyclohexyl)propylamino]-(9ci))

• Product Name: Ethanol, 2-[(4-ethylcyclohexyl)propylamino]-(9ci)
• CAS No: 415951-02-9
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 2183179
• PubChem ID: 782139
• Update Time: 2025-04-21

Ethanol, 2-[(4-ethylcyclohexyl)propylamino]-(9ci) Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(4-ethylcyclohexyl)propylamino]-(9ci)
• 2-[(4-Ethylcyclohexyl)(propyl)amino]ethanol
• Oprea1_140580
• AKOS014103037
• Cambridge id 5415100
• 415951-02-9

• Inchi： 1S/C13H27NO/c1-3-9-14(10-11-15)13-7-5-12(4-2)6-8-13/h12-13,15H,3-11H2,1-2H3
• InChI Key： VXWCTQQPYSXHFF-UHFFFAOYSA-N
• SMILES： OCCN(CCC)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 213.209264485Da
• Monoisotopic Mass: 213.209264485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.5Ų